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Compound of Interest

Compound Name: 4'-Methoxypropiophenone

Cat. No.: B029531

An In-depth Technical Guide to 4'-Methoxypropiophenone (CAS 121-97-1)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Methoxypropiophenone (CAS
121-97-1), a key organic compound utilized in various scientific and industrial applications. This
document details its physicochemical properties, synthesis protocols, known applications, and
safety information, presenting data in a clear and accessible format for technical professionals.

Core Properties and Identifiers

4'-Methoxypropiophenone is an aromatic ketone characterized by a propiophenone structure
with a methoxy group substituted at the para position of the phenyl ring.[1][2] This substitution
influences its chemical reactivity and physical properties.[1] It typically appears as a white to
off-white crystalline solid or a clear, colorless to pale yellow liquid, depending on purity and
ambient temperature.[1][3]
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Identifier

Value

CAS Number

121-97-1[1][4]

Molecular Formula

C10H1202[2]

Molecular Weight 164.20 g/mol [5][6]

IUPAC Name 1-(4-methoxyphenyl)propan-1-one[7][8]
p-Methoxypropiophenone, Ethyl 4-

Synonyms .
methoxyphenyl ketone, 4-Propanoylanisole

InChl Key ZIVAWPKTWVFKHG-UHFFFAOYSA-N[5][9]

Canonical SMILES

CCC(=0)C1=CC=C(C=C1)OC[1][10][8]

Quantitative Physicochemical Data

The following table summarizes the key physical and chemical properties of 4'-

Methoxypropiophenone, compiled from various chemical data sources.

Property Value
White crystal / Clear colorless to amber liquid[1]
Appearance
[4]
Melting Point 27-29 °C[4][5]
Boiling Point 273-275 °C[4][5][11]
Density 0.937 g/mL at 25 °C[4][5]

Refractive Index (n20/D)

1.5465[4][5]

Flash Point 61 °C (142 °F) - closed cup[4][5]
Soluble in organic solvents like ethanol, ether,
Solubility chloroform, and ethyl acetate.[2][11] Sparingly

soluble in water.[1][2]

Storage Temperature

Room Temperature; Sealed in dry conditions[1]
[11]
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Spectroscopic Data Summary

Spectroscopic data is crucial for the identification and characterization of 4'-
Methoxypropiophenone.

Technique Description

Spectrum data is available, confirming the
1H NMR proton environments in the molecule's structure.
[O]12]

Electron lonization (El) mass spectra are
Mass Spectrometry (MS) available, with a molecular ion peak at m/z 164.
[71[9]1[13]

IR spectrum data is available for identifying
Infrared (IR) Spectroscopy functional groups.[d]

Raman Spectroscopy Raman spectrum data is available.[9][13]

Synthesis of 4'-Methoxypropiophenone

The most common method for synthesizing 4'-Methoxypropiophenone is through the Friedel-
Crafts acylation of anisole with propionyl chloride, using a Lewis acid catalyst like anhydrous
aluminum chloride.[1] An alternative method involves the reaction of ethylmagnesium bromide
with p-methoxybenzonitrile.[4]

Experimental Protocol: Friedel-Crafts Acylation

This protocol is based on established chemical synthesis methodologies.[3]
Materials:

¢ Anisole (C7HsO)

e Propionyl chloride (CsHsCIO)

e Anhydrous aluminum chloride (AICI3)
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1,2-Dichloroethane (solvent)

Hydrochloric acid (concentrated)

Sodium hydroxide solution (2%)

Ice and Water

Procedure:

Catalyst Suspension: Suspend anhydrous aluminum chloride in 1,2-dichloroethane in a
reaction vessel equipped with a stirrer and cooling system.

Acyl Chloride Addition: Cool the suspension and slowly add propionyl chloride while
maintaining a low temperature.

Anisole Addition: Once the acyl chloride addition is complete, allow the mixture to warm to
approximately 18-20 °C. Then, add anisole over a period of about 2 hours, ensuring the
temperature remains constant at 20 °C.[3]

Reaction: Let the mixture stand for 12 hours to ensure the reaction proceeds to completion.

[3]

Work-up: Decompose the aluminum chloride complex by carefully pouring the reaction
product into a mixture of ice, water, and concentrated hydrochloric acid.[3]

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and
extract the aqueous layer twice with 1,2-dichloroethane.[3]

Washing: Combine the organic extracts and wash them sequentially with a 2% sodium
hydroxide solution (three times) and then with water.[3]

Purification: Remove the 1,2-dichloroethane solvent via vacuum evaporation. The crude
product is then purified by distillation to yield pure 4'-Methoxypropiophenone.[3]
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Workflow for the synthesis of 4'-Methoxypropiophenone.
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Applications in Research and Development

4'-Methoxypropiophenone is primarily valued as a versatile chemical intermediate.[1][2][4] Its
applications span several fields, most notably in the synthesis of more complex molecules.

e Pharmaceutical Synthesis: It serves as a crucial building block in the production of various
pharmaceutical compounds.[1] It is particularly noted as an intermediate in the synthesis of
some beta-blockers and other cardiovascular drugs.[1]

» Organic Synthesis: In a broader context, it is a useful precursor in various organic reactions
for research and development purposes.[4][11]

e Fragrance and Flavoring: The compound is a precursor in the synthesis of agents used in
the cosmetic and food industries.[1]

Pharmaceuticals
Intermediate For (e.g., Beta-blockers)

4'-Methoxypropiophenone Precursor To

(CAS 121-97-1)

g Fragrances & Flavors

Starting Material

Chemical Research
(Organic Synthesis)

Click to download full resolution via product page

Key application areas for 4'-Methoxypropiophenone.

Biological Activity and Signaling Pathways

Currently, there is a notable lack of documented studies detailing the specific mechanism of
action or the effects of 4'-Methoxypropiophenone on biological signaling pathways.[3] While
some sources suggest potential anticancer activity, these claims are not substantiated with
detailed experimental data in the available scientific literature.[3][10] Therefore, its
pharmacological profile remains an area requiring further investigation.

Safety and Handling
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4'-Methoxypropiophenone is considered a hazardous chemical and requires appropriate
safety precautions during handling.[14]

e Hazards: It is a combustible liquid that can cause skin and eye irritation.[14][15] It is also
harmful if swallowed or inhaled.[10][15]

e Precautionary Measures: Standard laboratory personal protective equipment, including
gloves and safety glasses, should be worn.[15] Handling should occur in a well-ventilated
area, and inhalation of dust, mists, or vapors must be avoided.[14][15] Keep the compound
away from open flames and hot surfaces.[14]

o Storage: Store in tightly sealed containers in a dry, well-ventilated place at ambient
temperature.[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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